Cas no 101582-69-8 (Ethanol, 2,2'-[[4-(phenylmethoxy)phenyl]imino]bis-)

• Product Name: Ethanol, 2,2'-[[4-(phenylmethoxy)phenyl]imino]bis-
• CAS No: 101582-69-8
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 1129890
• PubChem ID: 254979
• Update Time: 2025-04-20

Ethanol, 2,2'-[[4-(phenylmethoxy)phenyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[[4-(phenylmethoxy)phenyl]imino]bis-
• 2-[N-(2-hydroxyethyl)-4-phenylmethoxyanilino]ethanol
• NSC80109
• NSC-80109
• DTXSID20292046
• 101582-69-8
• 4-Benzyloxy-N,N-bis(2-hydroxyethyl)aniline
• DB-134405
• FCFFDRNWCKNYBW-UHFFFAOYSA-N
• NCIOpen2_004334
• SCHEMBL4652875

• Inchi： 1S/C17H21NO3/c19-12-10-18(11-13-20)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9,19-20H,10-14H2
• InChI Key： FCFFDRNWCKNYBW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)N(CCO)CCO

Computed Properties

• Exact Mass: 305.1428
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.93